Cas no 36824-73-4 (Piperazine,1-(phenylmethyl)-4-[3-(trifluoromethyl)phenyl]-)
36824-73-4 structure
Product Name:Piperazine,1-(phenylmethyl)-4-[3-(trifluoromethyl)phenyl]-
CAS No:36824-73-4
MF:C18H19F3N2
MW:320.352074861526
CID:304559
PubChem ID:791313
Update Time:2025-04-19
Piperazine,1-(phenylmethyl)-4-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1-(phenylmethyl)-4-[3-(trifluoromethyl)phenyl]-
- 3-(4-BENZYLPIPERAZIN-1-YL)TRIFLUOROMETHYLBENZENE
- AC1LG9WG
- AG-F-28691
- Ambcb5258331
- CTK4H7203
- MolPort-002-112-367
- SureCN6864697
- DTXSID20355089
- AB00077085-01
- MUULAWDTOQZBBQ-UHFFFAOYSA-N
- 36824-73-4
- 1-benzyl-4-[3-(trifluoromethyl)phenyl]piperazine
- SCHEMBL6864697
- AKOS027555915
-
- Inchi: 1S/C18H19F3N2/c19-18(20,21)16-7-4-8-17(13-16)23-11-9-22(10-12-23)14-15-5-2-1-3-6-15/h1-8,13H,9-12,14H2
- InChI Key: MUULAWDTOQZBBQ-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)N1CCN(CC2C=CC=CC=2)CC1)(F)F
Computed Properties
- Exact Mass: 320.15017
- Monoisotopic Mass: 320.15003310g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
Piperazine,1-(phenylmethyl)-4-[3-(trifluoromethyl)phenyl]- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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